Cas no 782389-50-8 (2(1H)-Isoquinolinecarboximidamide,3,4-dihydro-N-hydroxy-6-methyl-)

• Product Name: 2(1H)-Isoquinolinecarboximidamide,3,4-dihydro-N-hydroxy-6-methyl-
• CAS No: 782389-50-8
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 553946
• PubChem ID: 90476382
• Update Time: 2025-04-19

2(1H)-Isoquinolinecarboximidamide,3,4-dihydro-N-hydroxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Isoquinolinecarboximidamide,3,4-dihydro-N-hydroxy-6-methyl-
• 2(1H)-Isoquinolinecarboximidamide,3,4-dihydro-N-hydroxy-6-methyl-(9CI)
• N-Hydroxy-6-methyl-3,4-dihydroisoquinoline-2(1H)-carboximidamide
• 782389-50-8

• Inchi： 1S/C11H15N3O/c1-8-2-3-10-7-14(11(12)13-15)5-4-9(10)6-8/h2-3,6,15H,4-5,7H2,1H3,(H2,12,13)
• InChI Key： AJOQBOKNPIZYNH-UHFFFAOYSA-N
• SMILES： O/N=C(\N)/N1CC2C=CC(C)=CC=2CC1

Computed Properties

• Exact Mass: 205.12200
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.85000
• LogP: 1.69520